Cas no 2239-31-8 ([1-(aminomethyl)cyclopentyl]methanol)

• Product Name: [1-(aminomethyl)cyclopentyl]methanol
• CAS No: 2239-31-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD13176550
• CID: 250187
• PubChem ID: 22379517
• Update Time: 2025-11-02

[1-(aminomethyl)cyclopentyl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-(Aminomethyl)cyclopentyl)methanol
• [1-(aminomethyl)cyclopentyl]methanol
• 1-(aminomethyl)Cyclopentanemethanol
• 1-(AMINOMETHYL)CYCLOPENTYL]METHANOL
• 1-(Aminomethyl)-cyclopentanemethanol HCl
• 1-{1-(hydroxymethyl)cyclopentyl}methylamine
• 1-Aminomethyl-1-hydroxymethylcyclopentan
• 1-Aminomethyl-1-hydroxymethyl-cyclopentan
• 1-(aminomethyl)-cyclopentanemethanol
• BB 0255177
• DTXSID60625273
• BS-36620
• WUROIEARWDBJIO-UHFFFAOYSA-N
• AMY21201
• AKOS005172363
• CS-0450072
• 1-aminomethyl-1-hydroxymethylcyclopentane
• SCHEMBL2283858
• SY139324
• [1-(aminomethyl)cyclopentyl]methanol, AldrichCPR
• SB84004
• C78066
• MFCD09864390
• A878551
• EN300-109911
• FT-0679646
• 2239-31-8
• STK506192
• ALBB-010085
• cyclopentanemethanol, 1-(aminomethyl)-

• MDL： MFCD13176550
• Inchi： 1S/C7H15NO/c8-5-7(6-9)3-1-2-4-7/h9H,1-6,8H2
• InChI Key： WUROIEARWDBJIO-UHFFFAOYSA-N
• SMILES： OCC1(CN)CCCC1

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 1.19810

[1-(aminomethyl)cyclopentyl]methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on [1-(aminomethyl)cyclopentyl]methanol

Comprehensive Overview of [1-(aminomethyl)cyclopentyl]methanol (CAS No. 2239-31-8): Properties, Applications, and Industry Insights

[1-(aminomethyl)cyclopentyl]methanol (CAS No. 2239-31-8) is a versatile organic compound with a unique cyclopentane backbone functionalized by both aminomethyl and hydroxymethyl groups. This structural feature makes it a valuable intermediate in pharmaceutical synthesis, agrochemical formulations, and specialty chemical applications. The compound's cyclopentyl methanol core contributes to its stability, while the aminomethyl functional group enhances its reactivity in condensation and coupling reactions.

Recent trends in green chemistry and sustainable synthesis have increased demand for efficient building blocks like CAS 2239-31-8. Researchers are particularly interested in its potential as a precursor for bioactive molecules and chiral auxiliaries. The pharmaceutical industry has shown growing interest in this compound for developing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier when properly derivatized.

The synthesis of [1-(aminomethyl)cyclopentyl]methanol typically involves cyclopentane ring formation followed by sequential functionalization. Modern catalytic methods using transition metal complexes or organocatalysts have improved yields and reduced environmental impact compared to traditional routes. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the high purity (>98%) typically required for pharmaceutical applications.

In material science, derivatives of 2239-31-8 have shown promise as polymer modifiers, enhancing thermal stability and mechanical properties. The compound's bifunctional nature allows incorporation into epoxy resins and polyurethane systems, addressing industry needs for improved performance materials. These applications align with current market demands for high-performance additives in automotive and aerospace sectors.

Quality control protocols for [1-(aminomethyl)cyclopentyl]methanol emphasize strict monitoring of residual solvents and heavy metal content, particularly for GMP-grade material. Storage recommendations typically suggest inert atmosphere protection and low-temperature conditions to prevent degradation. These handling procedures reflect broader industry shifts toward quality-by-design approaches in fine chemical manufacturing.

The global market for CAS 2239-31-8 has shown steady growth, driven by expanding applications in drug discovery and advanced material development. Regional production hubs in North America, Europe, and Asia-Pacific have implemented continuous flow chemistry techniques to improve scalability. This aligns with pharmaceutical industry's increasing adoption of process intensification strategies to reduce costs and environmental footprint.

Recent patent literature reveals innovative uses of [1-(aminomethyl)cyclopentyl]methanol in asymmetric synthesis and catalyst design. Its structural features enable the construction of constrained peptidomimetics, addressing current challenges in peptide-based drug development. These applications position the compound as a key player in emerging precision medicine technologies.

Environmental and safety assessments of 2239-31-8 indicate favorable biodegradation profiles compared to similar aromatic compounds. This characteristic supports its selection for green chemistry initiatives in industrial applications. However, standard personal protective equipment (PPE) remains recommended during handling, reflecting general laboratory safety protocols.

Future research directions for [1-(aminomethyl)cyclopentyl]methanol include exploration of its enantioselective synthesis and applications in chiral separation media. The compound's potential in metal-organic frameworks (MOFs) and supramolecular chemistry also represents an active area of investigation. These developments mirror broader scientific interest in multifunctional building blocks for advanced material design.

From a regulatory perspective, CAS 2239-31-8 currently falls under standard chemical classification schemes without significant restrictions. Manufacturers and users should consult latest REACH compliance updates and regional chemical inventories to ensure proper registration. This regulatory status facilitates its adoption across diverse industrial applications without complex permitting requirements.

Analytical method development for [1-(aminomethyl)cyclopentyl]methanol has benefited from advances in HPLC-MS techniques, enabling precise quantification in complex matrices. These methods support quality control in contract manufacturing organizations (CMOs) serving the pharmaceutical sector. The compound's UV and fluorescence properties also allow development of sensitive detection assays for process monitoring.

Supply chain considerations for 2239-31-8 emphasize the importance of dual sourcing strategies and inventory management to mitigate potential disruptions. The compound's shelf life and stability characteristics support just-in-time manufacturing approaches increasingly adopted in specialty chemical sectors. These logistical factors contribute to its reliability as a strategic intermediate.

In academic research, [1-(aminomethyl)cyclopentyl]methanol serves as a model compound for studying conformational effects on chemical reactivity. Its rigid yet flexible structure provides insights into steric and electronic interactions in organic transformations. These fundamental studies contribute to the broader understanding of structure-activity relationships in medicinal chemistry.

The economic viability of CAS 2239-31-8 production continues to improve through catalytic process optimization and waste minimization strategies. These advancements address growing industry emphasis on cost-effective synthesis while maintaining high purity standards. The compound's commercial significance is reflected in its inclusion in major chemical catalogues and custom synthesis offerings worldwide.